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Sample Collection & Storage Conditions

Proper collection and storage are critical for obtaining reliable solanidine measurements. The table below

summarizes the key conditions and potential issues.

Factor Recommended Condition Potential Issue & Reference

Sample Type Serum, plasma (Li-Heparin [1]), Hemolyzed blood is a viable matrix for
whole blood [2], hemolyzed blood CYP2D6 phenotyping [3].

3]

Collection Tube Standard tubes (e.g., without gel Gel separator tubes can affect solanidine
separator) and OH-solanidine levels after 2 or more
days of storage [3].

Pre-processing Keep samples on ice or at 4°C Not specified in search results.
Temperature during preparation [1].

Long-term -70°C or -80°C [1] Not specified in search results.
Storage

Extract Stability Final sample extract in Not specified in search results.

autosampler; stable for at least 7

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s576420?utm_src=pdf-body
https://www.smolecule.com/products/s576420?utm_src=pdf-interest
https://www.smolecule.com/products/s576420?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10835938/
https://link.springer.com/article/10.1007/s11419-018-0452-7
https://oda.oslomet.no/oda-xmlui/handle/11250/3136471?show=full
https://oda.oslomet.no/oda-xmlui/handle/11250/3136471?show=full
https://oda.oslomet.no/oda-xmlui/handle/11250/3136471?show=full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10835938/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10835938/
https://www.smolecule.com/products/s576420?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Factor Recommended Condition Potential Issue & Reference

days [3].

Sample Preparation & Analytical Workflows

The choice of sample preparation method depends on your sample matrix and analytical goals. Below are

two validated protocols.

Protocol 1: Protein Precipitation for Serum/Plasma

This quick method is used to phenotype CYP2D6 activity by measuring the ratio of OH-solanidine to

solanidine [3].

e Step 1: Precipitate. Mix a volume of serum, plasma, or hemolyzed blood with a larger volume of ice-
cold acetonitrile (e.g., 100 puL sample + 400 pL acetonitrile) [1] [3].

e Step 2: Separate. Centrifuge the mixture (e.g., at 700xg for 5 minutes at 4°C) to pellet the
precipitated proteins [1].

e Step 3: Recover. Transfer the clean supernatant to a new vial for analysis [1]. It can be stored at
10°C prior to injection [1].

Protocol 2: Solid-Phase Extraction (SPE) for Whole Blood or
Complex Matrices

SPE provides a cleaner extract and is suitable for quantifying absolute levels of solanidine and its glycosides

(like a-solanine) in complex matrices like whole blood [4] [2].

e Step 1: Prepare. Mix 200 pL of whole blood with an internal standard and 400 pL of water [2].

e Step 2: Load. Apply the diluted sample directly to an Oasis PRIME HLB SPE cartridge. No
conditioning or equilibration is needed [2].

e Step 3: Wash. Rinse the cartridge with 3 mL of 30% methanol to remove impurities [2].

e Step 4: Elute. Pass 1 mL of 100% methanol through the cartridge to collect the analytes [2].

e Step 5: Concentrate. Evaporate the eluate to dryness under a stream of nitrogen gas at 45°C.
Reconstitute the residue in 200 pL of mobile phase (e.g., 10 mM ammonium formate with 0.1% formic
acid in methanol), centrifuge, and filter before analysis [2].
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This workflow can be visualized as follows:

Click to download full resolution via product page

Liquid Chromatography-Mass Spectrometry (LC-
MS/MS) Conditions

For precise quantification, the following LC-MS/MS parameters have been successfully used. The table

below consolidates methods from different sample types.
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Method for CYP2D6

Method for Glycoalkaloid

Method for Potato

Parameter Phenotyping (Serum uantification (Whole Blood
yping ( ) Q ( ) Extracts [4]
[3] [2]
Instrument UHPLC-HRMS UHPLC-MS/MS LC-ESI/MS (Single
Quad)
Column Not specified in search Kinetex XB-C18 (100 x 2.1 mm,  Kinetex C18 (250 x 4.6
results 2.6 um) mm, 5 pm)
Mobile Not specified in search 10 mM ammonium formate + 0.1% Formic acid in
Phase A results 0.1% formic acid in water water
Mobile Not specified in search 10 mM ammonium formate + 0.1% Formic acid in
Phase B results 0.1% formic acid in methanol acetonitrile
Gradient Not specified in search 5-95% B (0-7 min), hold (7-8.5 28-45% B (0-20 min),
results min) 45-90% B (20-21 min)
lonization Not specified in search ESI+ ESI+
results
Detection High-Resolution MS Tandem MS (MRM) Single lon Monitoring

Troubleshooting FAQs

Q1: Why are my solanidine levels unexpectedly low or undetectable?

(SIM)

¢ Low potato intake: Solanidine is a dietary biomarker from potato consumption. Instruct study
participants to maintain their normal potato diet before sampling [1] [5].

¢ Drug interactions: The presence of certain drugs, particularly potent CYP2D6 inhibitors like
paroxetine or fluoxetine, can dramatically reduce the formation of solanidine metabolites. Review the
patient's medication list [1] [6].

Q2: What can cause variability in the OH-solanidine to solanidine ratio?

e CYP2D6 phenotype: This ratio is inherently linked to the individual's CYP2D6 metabolic capacity.
Genetically poor metabolizers (gPM) will have a very low ratio, while ultrarapid metabolizers (QUM)
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will have a high ratio [1].
e Sample tube interference: As noted in the storage conditions, using gel separator tubes can affect
analyte levels. Switch to standard collection tubes [3].

Q3: How can I improve my peak shape and sensitivity?

¢ Cleaner extraction: If using protein precipitation with dirty samples, consider switching to Solid-
Phase Extraction (SPE) to reduce matrix effects [2].

¢ Mobile phase modifiers: Using volatile salts and acids like ammonium formate and formic acid can
enhance ionization efficiency in positive ESI mode [4] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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